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Compound of Interest

Compound Name: CEE-1

Cat. No.: B1192489 Get Quote

To proceed with generating a detailed technical guide, please specify which of the following

topics you would like to focus on:

1. CED-1: A Key Regulator of Apoptotic Cell Clearance

Focus: The CED-1 protein in C. elegans, a crucial receptor in the process of phagocytosis,

which is the engulfment and removal of dead or dying cells.

Relevance: Understanding the CED-1 signaling pathway has significant implications for

research into autoimmune diseases, neurodegenerative disorders, and cancer, where the

clearance of apoptotic cells is dysregulated. This is a well-studied pathway with a wealth of

available data for a deep dive into its mechanics.

2. ECE-1: A Therapeutic Target in Cardiovascular Disease and Oncology

Focus: Endothelin-Converting Enzyme 1 (ECE-1), a key enzyme in the production of

endothelins, which are potent signaling molecules affecting blood pressure and cell growth.

Relevance: ECE-1 is a validated drug target. Inhibitors of this enzyme have been explored

for the treatment of hypertension, pulmonary hypertension, and certain types of cancer. A

guide on ECE-1 would delve into its role in pathophysiology and the development of targeted

therapies.

3. CEE-1 (enhydrazone ester): A Novel Anti-Inflammatory Compound
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Focus: A specific synthetic molecule, an enhydrazone ester designated CEE-1, which has

shown potential as a dual inhibitor of pro-inflammatory pathways.

Relevance: This represents a specific drug discovery and development project. A technical

guide would concentrate on its mechanism of action, structure-activity relationships, and the

preclinical data supporting its potential as an anti-inflammatory agent.

4. The cee Gene: An Uncharacterized Role in Growth and Development

Focus: The cee (conserved edge expressed) gene, an ancient and highly conserved gene

with a largely uncharacterized function that appears to be related to organismal growth and

development.

Relevance: This is an emerging area of basic research. A guide on cee would be more

exploratory, focusing on its evolutionary conservation, expression patterns, and the initial

functional studies that hint at its importance, representing a frontier of developmental biology.

Your selection will allow for the creation of a tailored and comprehensive technical guide that

meets the specific needs of researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [Potential Research Areas for "CEE-1"]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192489#potential-research-areas-for-cee-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1192489?utm_src=pdf-body
https://www.benchchem.com/product/b1192489#potential-research-areas-for-cee-1
https://www.benchchem.com/product/b1192489#potential-research-areas-for-cee-1
https://www.benchchem.com/product/b1192489#potential-research-areas-for-cee-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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